Cas no 80444-76-4 (2-Pyrrolidinone, 5-decyl-1-ethyl-)

• Product Name: 2-Pyrrolidinone, 5-decyl-1-ethyl-
• CAS No: 80444-76-4
• MF: C₁₆H₃₁NO
• MW: 253.423444986343
• CID: 705610
• PubChem ID: 12771047
• Update Time: 2025-04-19

2-Pyrrolidinone, 5-decyl-1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyrrolidinone, 5-decyl-1-ethyl-
• 5-decyl-1-ethylpyrrolidin-2-one
• DTXSID80509460
• 80444-76-4

• Inchi： 1S/C16H31NO/c1-3-5-6-7-8-9-10-11-12-15-13-14-16(18)17(15)4-2/h15H,3-14H2,1-2H3
• InChI Key： XAENKNXWLXJGED-UHFFFAOYSA-N
• SMILES： O=C1CCC(CCCCCCCCCC)N1CC

Computed Properties

• Exact Mass: 253.240564612g/mol
• Monoisotopic Mass: 253.240564612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 10
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 20.3Ų